Cas no 24933-39-9 (1-(difluoromethyl)sulfanyl-3-nitrobenzene)

1-(Difluoromethyl)sulfanyl-3-nitrobenzene is a fluorinated aromatic compound featuring a difluoromethylthio (–SCF₂H) substituent at the 1-position and a nitro (–NO₂) group at the 3-position of the benzene ring. This structure confers unique reactivity, particularly in nucleophilic substitution and electrophilic aromatic substitution reactions, making it valuable in synthetic organic chemistry and agrochemical applications. The difluoromethylthio group enhances metabolic stability and lipophilicity, while the nitro group serves as an electron-withdrawing moiety, facilitating further functionalization. Its well-defined chemical properties make it a useful intermediate in the development of pharmaceuticals, specialty chemicals, and advanced materials. The compound is typically handled under controlled conditions due to its potential reactivity.

1-(difluoromethyl)sulfanyl-3-nitrobenzene structure

24933-39-9 structure

Product Name:1-(difluoromethyl)sulfanyl-3-nitrobenzene

CAS No:24933-39-9

MF:C₇H₅F₂NO₂S

MW:205.18190741539

CID:1423285

PubChem ID:75481264

Update Time:2025-06-09

1-(difluoromethyl)sulfanyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-[(difluoromethyl)thio]-3-nitro-
- Difluormethyl-[3-nitro-phenyl]-sulfid
- 24933-39-9
- 1-(difluoromethylsulfanyl)-3-nitrobenzene
- 1-[(difluoromethyl)sulfanyl]-3-nitrobenzene
- 1-Difluoromethylsulfanyl-3-nitro-benzene
- AITHTCAMGFKXHL-UHFFFAOYSA-N
- EN300-141832
- G53094
- 1-(difluoromethyl)sulfanyl-3-nitrobenzene
- Inchi： 1S/C7H5F2NO2S/c8-7(9)13-6-3-1-2-5(4-6)10(11)12/h1-4,7H
- InChI Key： AITHTCAMGFKXHL-UHFFFAOYSA-N
- SMILES： S(C(F)F)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 205.00095
Monoisotopic Mass: 205.00090590g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 71.1Å²

Experimental Properties

PSA: 43.14

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